4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% (4-FTMBA) is a fluorinated benzoic acid derivative that has been widely used in scientific research. It has unique properties that make it suitable for a variety of applications, including synthesis, biochemistry, and cellular physiology.
Scientific Research Applications
4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including as a reagent for organic synthesis, as a substrate for enzymes, and as a fluorescent probe for imaging. It has also been used in the study of protein-ligand interactions and as a tool for studying the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% is not well understood. It is believed that 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% binds to proteins, either through electrostatic interactions or through hydrophobic interactions. The binding of 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% to proteins can result in an increase in the activity of the protein or a decrease in the activity of the protein, depending on the specific protein and the specific conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% are not well understood. However, it has been shown to bind to proteins and alter their activity, suggesting that it may have an effect on the biochemical and physiological processes in which the proteins are involved.
Advantages and Limitations for Lab Experiments
4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has several advantages for lab experiments. It is a relatively inexpensive reagent, and it is easy to synthesize. Additionally, it has a high purity and is relatively stable. However, it has some limitations. For example, it has a low solubility in water, and it can be difficult to store for long periods of time.
Future Directions
Future research on 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% could focus on better understanding its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, research could focus on improving the synthesis method to increase the purity of the compound, and on developing new methods for storing and using the compound in experiments. Finally, research could focus on exploring new applications for 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%, such as in drug discovery and development.
Synthesis Methods
4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% is synthesized from 4-fluorobenzoic acid and 4-trifluoromethoxyphenylmagnesium bromide. The reaction is carried out in anhydrous diethyl ether at room temperature. The reaction yields 4-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% in 95% purity.
properties
IUPAC Name |
4-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F4O3/c15-9-3-6-11(13(19)20)12(7-9)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCFBYURBDUMBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)F)C(=O)O)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681227 |
Source
|
| Record name | 5-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1184689-01-7 |
Source
|
| Record name | 5-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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